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Compound of Interest

Compound Name: SAHMI1 TFA

Cat. No.: B2360431

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, stability, and
experimental use of SAHM1 TFA, a potent and cell-permeable stapled peptide inhibitor of the
Notch signaling pathway. The following protocols and guidelines are designed to assist
researchers in utilizing SAHM1 TFA effectively in their experiments.

Product Information

e Product Name: SAHM1 TFA
e Molecular Formula: CeeH163F3N36025S
e Molecular Weight: 2310.6 g/mol [1]

» Mechanism of Action: SAHML1 is a stabilized alpha-helical peptide that targets the protein-
protein interface of the Notch transactivation complex. It competitively inhibits the binding of
Mastermind-like 1 (MAML1) to the complex formed by the intracellular domain of Notch (ICN)
and the transcription factor CSL (CBF1/RBP-Jk). This prevents the assembly of a functional
transcriptional complex, leading to the downregulation of Notch target genes.[1][2]

Solubility and Stability

Proper handling and storage of SAHM1 TFA are crucial for maintaining its biological activity.
Herein are guidelines based on available data.
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Solubility

Quantitative solubility data for SAHM1 TFA in all common laboratory solvents is not extensively
published. The following table summarizes the available information. It is recommended to
perform small-scale solubility tests before preparing large stock solutions.

Solvent Concentration Observations Reference

Water <1 mg/mL Soluble

Used for in vivo stock
- solution preparation,
DMSO Not specified ) [3]
suggesting good

solubility.

Ethanol Not specified No data available.

No data available, but
PBS (pH 7.4) Not specified likely soluble given its

water solubility.

Reconstitution Protocol:

For a 1 mg/mL stock solution in water, add 1 mL of sterile, nuclease-free water to 1 mg of
lyophilized SAHM1 TFA. Vortex gently to dissolve. For higher concentrations, DMSO is
recommended as a starting solvent.

Stability and Storage

Storage . Recommendati
Form Shelf Life Reference
Temperature ons
N Store in a
Lyophilized .
-20°C Up to 6 months desiccated
Powder .
environment.
Stock Solution Avoid repeated
(in DMSO or -20°C (aliquoted)  Up to 1 month freeze-thaw [1]
water) cycles.
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Note on TFA Salt: The trifluoroacetic acid (TFA) salt form of peptides can influence
experimental results. In some sensitive applications, exchanging the TFA counter-ion with a
more biologically compatible one, such as chloride, may be considered.[4]

Signaling Pathway

SAHML1 acts as a direct inhibitor of the Notch transcriptional activation complex. The diagram
below illustrates its mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Direct inhibition of the NOTCH transcription factor complex - PMC [pmc.ncbi.nlm.nih.gov]

2. pubcompare.ai [pubcompare.ai]

3. The Notch pathway inhibitor stapled a-helical peptide derived from mastermind-like 1
(SAHM1) abrogates the hallmarks of allergic asthma - PMC [pmc.ncbi.nim.nih.gov]

e 4. Towards a Consensus for the Analysis and Exchange of TFA as a Counterion in Synthetic
Peptides and Its Influence on Membrane Permeation - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for SAHM1 TFA in
Experimental Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2360431#sahm1l-tfa-solubility-and-stability-for-
experimental-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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